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Application
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Abstract

4-Methyl-isatoic anhydride (CAS RN: 63480-11-5), a derivative of the versatile heterocyclic
compound isatoic anhydride, serves as a pivotal building block in modern synthetic organic
chemistry. Its unique bifunctional nature, combining a reactive anhydride with a masked amino
group, makes it an invaluable precursor for the synthesis of a diverse array of nitrogen-
containing heterocycles, particularly quinazolinones and related scaffolds of significant
pharmaceutical interest. This technical guide provides a comprehensive overview of its
molecular structure, physicochemical properties, a detailed synthetic protocol, in-depth
spectroscopic characterization, and core chemical reactivity. The narrative emphasizes the
mechanistic principles that govern its utility and highlights its role in the landscape of drug
discovery and development, offering researchers and scientists a practical and authoritative
resource.

Molecular Identity and Physicochemical Properties

4-Methyl-isatoic anhydride, systematically named 6-Methyl-2H-3,1-benzoxazine-2,4(1H)-
dione, possesses a fused heterocyclic ring system. The core structure consists of a benzene
ring fused to a 1,3-oxazinane-2,4-dione ring. The methyl group at position 4 of the isatoic
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anhydride core (which corresponds to position 6 on the full IUPAC name) subtly modulates the
electronic properties and reactivity of the molecule compared to its parent compound.

Below is a diagram illustrating the molecular structure with standard atom numbering for the
benzoxazine ring system.
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« To cite this document: BenchChem. [Molecular structure and formula of 4-Methyl-isatoic
anhydride.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367047#molecular-structure-and-formula-of-4-
methyl-isatoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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